Cas no 2684-02-8 (Benzenediazonium)

Benzenediazonium structure

Product Name:Benzenediazonium

CAS No:2684-02-8

Molecular Formula:C₆H₅N₂+

Molecular Weight:105.1173

CID:262406

PubChem ID:9718

Benzenediazonium Properties

Names and Identifiers

- Benzenediazonium
- Benzenediazoniumcation; Benzenediazonium ion; Phenyldiazonium; Phenyldiazonium ion
- 2684-02-8
- benzenediazonium cation
- phenyldiazonium
- J83.281B
- UNII-2H8TUS6R7A
- PHENYLDIAZONIUM ION
- CIZVQWNPBGYCGK-UHFFFAOYSA-N
- C20284
- 2H8TUS6R7A
- benzeneazo
- Benzenediazonim
- DTXSID9043772
- SCHEMBL37140
- InChI=1/C6H5N2/c7-8-6-4-2-1-3-5-6/h1-5H/q+
- Benzenediazonium ion
- CHEBI:64466
- phenyl-diazonium
- Q21099158
- +Expand
- InChIKey： CIZVQWNPBGYCGK-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H5N2/c7-8-6-4-2-1-3-5-6/h1-5H/q+1
- SMILES： C1([N+]#N)C=CC=CC=1

Computed Properties

Exact Mass: 105.04535
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 105.045273
Heavy Atom Count: 8
Complexity: 105
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 28.2

Experimental Properties

PSA: 28.15
Boiling Point: °Cat760mmHg
Flash Point: °C

Benzenediazonium Related Literature

1. Electron spin resonance studies. Part XXI. Reactions of the phenyl and substituted phenyl radicals in aqueous solution

A. L. J. Beckwith,R. O. C. Norman J. Chem. Soc. B 1969 403
2. Cyclodextrin-promoted free-radical dediazoniation of benzenediazonium ions

Koushi Fukunishi,Junko Hira,Hiroaki Yamanaka,Mototeru Nomura,Shosuke Kojo J. Chem. Soc. Perkin Trans. 1 1985 991
3. A theoretical investigation on the energy and structure of ion–molecule pairs in polar solvents. Part 1. Benzenediazonium cation in water

Aldo Gamba,Massimo Simonetta,Giuseppe Suffritti,Ivenka Szele,Heinrich Zollinger J. Chem. Soc. Perkin Trans. 2 1980 493
4. Acylarylnitrosamines. Part VIII. 15N-Labelling experiments and their relevance to the mechanisms of formation of benzyne from benzenediazonium acetate and of the benzenediazonium ion from hydroxyazo-compounds

J. I. G. Cadogan,Charles D. Murray,John T. Sharp J. Chem. Soc. Perkin Trans. 2 1975 546
5. Conversion of 1-phenylazo-2-naphthol into the benzenediazonium ion: another route to phenyl radicals

J. I. G. Cadogan,Charles D. Murray,John T. Sharp J. Chem. Soc. Chem. Commun. 1973 572
6. Revisiting the reactions of nucleophiles with arenediazonium ions: dediazoniation of arenediazonium salts in aqueous and micellar solutions containing alkyl sulfates and alkanesulfonates and an ab initio analysis of the reaction pathway

Iolanda M. Cuccovia,Marcia A. da Silva,Helena M. C. Ferraz,Josefredo R. Pliego,Jr.,José M. Riveros,Hernan Chaimovich J. Chem. Soc. Perkin Trans. 2 2000 1896
7. Reactions of tricarbonyl(η-hexamethylbenzene)chromium derivatives with nitrosonium and benzenediazonium ions: reversible oxidation versus nitrosyl- or areneazo-complex formation

Neil G. Connelly,Zenon Demidowicz,Raymond L. Kelly J. Chem. Soc. Dalton Trans. 1975 2335
8. Reductive diazotation of carbon nanotubes: an experimental and theoretical selectivity study

Milan Schirowski,Christoph Tyborski,Janina Maultzsch,Frank Hauke,Andreas Hirsch,Jakub Goclon Chem. Sci. 2019 10 706
9. Benzenediazonium ions: structure, complexation, and reactivity

Lesley M. Anderson,Anthony R. Butler,Alexis S. McIntosh J. Chem. Soc. Perkin Trans. 2 1987 1239
10. A mechanistic study of the reaction between aryldiazonium ions and imidazoles

Lesley M. Anderson,Anthony R. Butler,Christopher Glidewell,Dorothy Hart,Neil Isaacs J. Chem. Soc. Perkin Trans. 2 1989 2055

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